1-[1,3]Oxazolo[4,5-b]pyridin-2-ylpiperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[1,3]Oxazolo[4,5-b]pyridin-2-ylpiperidine-4-carboxylic acid is a chemical compound with the linear formula C12H13N3O3 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C12H13N3O3/c16-11(17)8-3-6-15(7-4-8)12-14-10-9(18-12)2-1-5-13-10/h1-2,5,8H,3-4,6-7H2,(H,16,17)
. This code provides a unique representation of the compound’s molecular structure. Physical and Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 247.25 .Scientific Research Applications
Synthesis and Photophysical Properties
A method was developed for the preparation of oxazolo-[5,4-b]pyridin-2(1H)-ones based on the Hoffmann reaction. This resulted in the detection of effective phosphors with a quantum yield of up to 0.78. The photophysical properties of these compounds were studied, revealing a relationship between their structure and photophysical properties (Shatsauskas et al., 2019).
Facile Synthesis of Triazolopyridines
A practical and metal-free microwave-assisted protocol was established for synthesizing mono- and bis-[1,2,4]triazolo[1,5-a]pyridines from 1-amino-2-imino-pyridines. This environmentally benign method is notable for its efficiency and simplicity in constructing triazolopyridine frameworks (Ibrahim et al., 2020).
Fluorescent Amino Acids with Triazolopyridine Core
A new family of amino acids containing pyridine–triazolopyridine cores was prepared. These compounds exhibit intense emission, used to sense the distance between two carboxylic acids in a linear molecule (Chiassai et al., 2018).
Metal-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines
A novel strategy for synthesizing 1,2,4-triazolo[1,5-a]pyridines via phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation was developed. This approach allows for convenient construction of the 1,2,4-triazolo[1,5-a]pyridine skeleton through direct oxidative N-N bond formation (Zheng et al., 2014).
Antibacterial Activity of Pyridine Derivatives
The synthesis of 2,6-bis(6-substituted-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-3-yl)pyridine derivatives was accomplished, and their in vitro antibacterial activity revealed promising results against Escherichia coli and Pseudomonas aeruginosa (Xiao et al., 2013).
Enantioselective Synthesis of Alkaloids
An enantioselective synthesis of various alkaloids from a common lactam, derived from oxazolo[3,2-a]pyridine, was reported. This approach facilitated the synthesis of a range of piperidine, indolizidine, and quinolizidine alkaloids (Amat et al., 2003).
Development of Pyridine Derivative Libraries
A parallel iterative solution-phase synthesis of 5-amino-1-aryl-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid amide derivatives was achieved. This synthesis enabled the creation of a library with 500 triazolopyridine amide derivatives, showcasing flexibility and efficiency in biological activity optimization (Brodbeck et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
1-([1,3]oxazolo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O3/c16-11(17)8-3-6-15(7-4-8)12-14-10-9(18-12)2-1-5-13-10/h1-2,5,8H,3-4,6-7H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKYOKNGSKMTPCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)C2=NC3=C(O2)C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.